Cas no 2229369-81-5 (2,2-difluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 2229369-81-5
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 5911336
• PubChem ID: 165752029
• Update Time: 2025-06-13

2,2-difluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• 2,2-difluoro-2-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• 2229369-81-5
• EN300-1944971

• Inchi： 1S/C8H6F5NO/c9-7(10,4-15)6-3-14-2-1-5(6)8(11,12)13/h1-3,15H,4H2
• InChI Key： DVBQRHFZVYWWQE-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=NC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 227.03695463g/mol
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-difluoro-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol

Introduction to 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol (CAS No. 2229369-81-5)

2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol (CAS No. 2229369-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its difluoro substitution and the presence of a trifluoromethyl group on a pyridine ring, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol involves several intricate steps, including the selective introduction of fluorine atoms and the construction of the pyridine ring. Recent advancements in fluorination techniques and catalytic methods have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production and further research.

In terms of its chemical structure, 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol is a versatile molecule that can be readily modified to explore a wide range of biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the difluoro substitution imparts unique electronic properties that can influence receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol in various therapeutic areas. For instance, it has shown promising activity as an inhibitor of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary data suggest that this compound may have antiviral properties, particularly against RNA viruses like influenza and SARS-CoV-2.

The pharmacokinetic profile of 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol has been extensively studied to understand its behavior in biological systems. It exhibits good oral bioavailability and a favorable distribution profile, which are crucial factors for its development as an oral therapeutic agent. Moreover, its metabolic stability has been confirmed through in vitro studies using liver microsomes from different species, indicating its potential for broad clinical application.

In preclinical studies, 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol has demonstrated excellent safety and tolerability profiles. Toxicity studies conducted in rodents and non-human primates have shown no significant adverse effects at therapeutic doses, further supporting its advancement into clinical trials. These findings are particularly encouraging given the stringent safety requirements for new drug candidates.

The current landscape of drug discovery and development is highly competitive, with a growing emphasis on identifying novel compounds with unique mechanisms of action. 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol stands out as a promising lead compound due to its multifaceted biological activities and favorable pharmacological properties. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects.

One area of particular interest is the use of 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-yl)ethan-1-ol in combination therapies. Preliminary data suggest that it may synergize with existing treatments for inflammatory diseases and viral infections, potentially leading to more effective therapeutic outcomes. This approach aligns with the growing trend in medicine towards personalized and combination therapies that address multiple aspects of complex diseases.

In conclusion, 2,2-difluoro-2-(4-(trifluoromethyl)pyridin-3-y l)ethan -1 -ol (CAS No. 2 09 69 -8 1 -5 ) represents a significant advancement in medicinal chemistry with broad therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and biological effects, it is poised to play a crucial role in addressing unmet medical needs across various disease areas.